Cas no 1182349-33-2 (4-Bromo-3-nitro-1H-indole-2-carboxylic acid)

• Product Name: 4-Bromo-3-nitro-1H-indole-2-carboxylic acid
• CAS No: 1182349-33-2
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 2093404
• PubChem ID: 44233664
• Update Time: 2025-11-06

4-Bromo-3-nitro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitro-1H-indole-2-carboxylic acid
• SB31051
• 4-bromo-3-nitro-1H-indole-2-carboxylicacid
• 1182349-33-2
• C9H5BrN2O4

• MDL： MFCD20278284
• Inchi： 1S/C9H5BrN2O4/c10-4-2-1-3-5-6(4)8(12(15)16)7(11-5)9(13)14/h1-3,11H,(H,13,14)
• InChI Key： RXRQUAJTCGZVDU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=C(C(=O)O)N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94327g/mol
• Monoisotopic Mass: 283.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives